Cas no 69966-44-5 (3-(methylsulfanyl)methylpyridine)

• Product Name: 3-(methylsulfanyl)methylpyridine
• CAS No: 69966-44-5
• MF: C₇H₉NS
• MW: 139.218060255051
• CID: 1740420
• PubChem ID: 3053474
• Update Time: 2025-04-21

3-(methylsulfanyl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-[(methylsulfanyl)methyl]pyridine
• 3-(methylsulfanylmethyl)pyridine
• 3-(methylsulfanyl)methylpyridine
• 3-((Methylthio)methyl)pyridine
• 3-(Methylthiomethyl)pyridin
• SCHEMBL1145473
• SCHEMBL21432396
• DMBKVOYJOGETRJ-UHFFFAOYSA-N
• DTXSID40220240
• 3-[(methylthio)methyl]pyridine
• BRN 0111285
• 69966-44-5
• MFCD01691594
• E72352
• EN300-1448656
• WS-02915
• Pyridine, 3-((methylthio)methyl)-
• AKOS034481395
• Z599631354

• Inchi： 1S/C7H9NS/c1-9-6-7-3-2-4-8-5-7/h2-5H,6H2,1H3
• InChI Key： DMBKVOYJOGETRJ-UHFFFAOYSA-N
• SMILES： S(C)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 139.04567
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives